molecular formula C12H14N4O3S B2720255 4-((7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl)-3,5-dimethylisoxazole CAS No. 1797870-63-3

4-((7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl)-3,5-dimethylisoxazole

Cat. No. B2720255
CAS RN: 1797870-63-3
M. Wt: 294.33
InChI Key: WQYNCCIZZCMUOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-((7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl)-3,5-dimethylisoxazole” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .


Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies . These studies provide insights into the local hydrogen-bonding and base stacking interactions and the overall conformation of these compounds .


Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving "4-((7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl)-3,5-dimethylisoxazole" .

Scientific Research Applications

Synthesis and Chemical Properties

A straightforward synthesis of 5-sulfonamidomethyl substituted 4,7-dihydroazolo[1,5-a]pyrimidines

This study reports a method for synthesizing sulfonamidomethyl-substituted dihydroazolopyrimidines, which are structurally related to the compound . The synthesis involves a two-component condensation, showcasing the compound's relevance in chemical synthesis research (Shvets et al., 2020).

Synthesis and Bioactivity of Triazole-(1,5-a)-pyrimidin-2-yl-5,7-dimethyl Carboxylic Acid Esters and Sulphonic Acid Esters

This research highlights the synthesis of heterocyclic compounds, including those with a pyrimidinyl core similar to the compound of interest. The study explores the structural confirmation and preliminary biological activity, underlining the compound's potential in bioactive molecule development (Hong-fang, 2009).

Biological Activities and Applications

Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds Containing a Sulfonamido Moiety

Focusing on the development of antibacterial agents, this research describes the synthesis of new heterocyclic compounds with a sulfonamido group, aiming to improve antibacterial efficacy. Such studies demonstrate the compound's utility in creating new antimicrobial strategies (Azab et al., 2013).

Novel Pyrimidine and its Triazole Fused Derivatives Synthesis and Investigation of Antioxidant and Anti-inflammatory Activity

This study synthesizes new derivatives of pyrimidine and investigates their antioxidant and anti-inflammatory properties. It showcases the compound's potential application in the development of treatments for conditions associated with oxidative stress and inflammation (Bhalgat et al., 2014).

Anticancer Research

Synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents

This research elaborates on the synthesis of pyrazolopyrimidine derivatives and their evaluation as anticancer and anti-5-lipoxygenase agents, demonstrating the compound's relevance in cancer research and its potential therapeutic applications (Rahmouni et al., 2016).

properties

IUPAC Name

4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N4O3S/c1-8-12(9(2)19-15-8)20(17,18)16-4-3-11-10(6-16)5-13-7-14-11/h5,7H,3-4,6H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WQYNCCIZZCMUOP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C)S(=O)(=O)N2CCC3=NC=NC=C3C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

294.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-((7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl)-3,5-dimethylisoxazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.